Cas no 30359-79-6 (1,3,5-Triazine-2,4-diamine,6-ethyl-N2-phenyl-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-ethyl-N2-phenyl-
• CAS No: 30359-79-6
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 312076
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,6-ethyl-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-ethyl-N2-phenyl-
• 1,3,5-Triazine-2,4-diamine, 6-ethyl-N2-phenyl-

• Inchi： 1S/C11H13N5/c1-2-9-14-10(12)16-11(15-9)13-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H3,12,13,14,15,16)
• InChI Key： GATKEBQJLFQARZ-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C(N)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 215.11729
• Monoisotopic Mass: 215.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2

Experimental Properties

• Density: 1.264
• Melting Point: 157-158 °C
• Boiling Point: 453.8°Cat760mmHg
• Flash Point: 228.2°C
• Refractive Index: 1.671
• PSA: 76.72
• pka: 4.09±0.10(Predicted)